4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione
Description
4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione (DCM-TMD) is an organic molecule with a wide range of applications in scientific research. It is a colorless crystalline solid that can be synthesized in the laboratory. DCM-TMD has a variety of properties that make it useful for a number of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of various compounds, and its mechanism of action has been studied in detail.
Scientific Research Applications
Corrosion Inhibition
The compound 4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione and its derivatives have been studied for their role in corrosion inhibition. For example, Bentiss et al. (2009) explored the inhibition performance of a similar compound, 4-MAT, on mild steel in hydrochloric acid medium. They found significant inhibition efficiency, indicating potential applications in corrosion control (Bentiss et al., 2009).
Antimicrobial Activities
Another area of research is the synthesis of triazole derivatives, which are related to 4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione, and their antimicrobial activities. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and tested them for antimicrobial activities. Some of these compounds showed good or moderate activities against various microorganisms (Bektaş et al., 2007).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of compounds structurally related to 4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione are a significant area of research. Askerov et al. (2019) synthesized and characterized a similar compound, which was analyzed through X-ray diffraction analysis (Askerov et al., 2019).
Tautomerism and Molecular Structure
Studies on tautomerism and molecular structure of methoxy-substituted compounds, which are related to 4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione, have also been conducted. Balti et al. (2016) investigated the molecular conformations and tautomerism of such compounds, providing insights into their chemical behavior (Balti et al., 2016).
Pharmaceutical Research
Though specific research on 4-(2,4-Dichloro-5-methoxyphenyl)-3,5-thiomorpholinedione in pharmaceutical applications is not directly available, its structural analogs have been explored in this field. For instance, research on the gastroprokinetic activity of related compounds has been conducted by Kalo et al. (1995), indicating a potential area of application (Kalo et al., 1995).
properties
IUPAC Name |
4-(2,4-dichloro-5-methoxyphenyl)thiomorpholine-3,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2NO3S/c1-17-9-3-8(6(12)2-7(9)13)14-10(15)4-18-5-11(14)16/h2-3H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AATVELSJCRKWFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)N2C(=O)CSCC2=O)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dichloro-5-methoxyphenyl)thiomorpholine-3,5-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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